Cas no 175135-46-3 (4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one)

• Product Name: 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one
• CAS No: 175135-46-3
• MF: C₁₁H₇Cl₂FN₂O
• MW: 273.090483903885
• MDL: MFCD00067775
• CID: 111808
• PubChem ID: 2736823
• Update Time: 2025-04-18

4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one
• 4,5-dichloro-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• 4,5-Dichloro-2-(2-fluorobenzyl)-2,3-dihydropyridazin-3-one
• 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one97%
• 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one 97%
• 4,5-dichloro-2-[(2-fluorophenyl)methyl]-1H-pyridazine
• AKOS017005913
• 4,5-dichloro-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one
• Z19024317
• A811732
• 4,5-dichloro-2-(2-fluorobenzyl)pyridazin-3(2H)-one
• FT-0617157
• SCHEMBL19000698
• MFCD00067775
• DTXSID80371629
• 175135-46-3
• CS-0269614
• 3(2H)-Pyridazinone, 4,5-dichloro-2-[(2-fluorophenyl)methyl]-

• MDL： MFCD00067775
• Inchi： 1S/C11H7Cl2FN2O/c12-8-5-15-16(11(17)10(8)13)6-7-3-1-2-4-9(7)14/h1-5H,6H2
• InChI Key： KXXLLZDAGSQFED-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC1C=CC=CC=1F)Cl

Computed Properties

• Exact Mass: 271.99200
• Monoisotopic Mass: 271.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.46
• Melting Point: 110 °C
• Boiling Point: 338.9°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.612
• PSA: 34.89000
• LogP: 2.73750
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones